
Technical Guide: 2,5-Dinitrobenzimidazole (CAS
83167-05-9)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,5-Dinitrobenzimidazole

CAS No.: 83167-05-9

Cat. No.: B1215694

Get Quote

Core Identity & Physicochemical Profile[1][2][3][4]
[5][6]
2,5-Dinitrobenzimidazole is a high-nitrogen heterocyclic compound characterized by the

presence of nitro groups at the C2 and C5 positions of the benzimidazole scaffold. This specific

substitution pattern imparts unique electronic properties, making it a critical intermediate in the

development of high-energy density materials (HEDMs) and bioactive pharmaceutical agents

(antimicrobial, anticancer).
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Property Data

CAS Number 83167-05-9

IUPAC Name 2,5-Dinitro-1H-benzimidazole

Molecular Formula C₇H₄N₄O₄

Molecular Weight 208.13 g/mol

Appearance Yellow to orange crystalline solid

Melting Point >220 °C (Decomposition likely)

Solubility
Soluble in DMSO, DMF, Acetone; Sparingly

soluble in water

pKa (Calculated)
~6.5 (Acidic NH due to electron-withdrawing

nitro groups)

Hazards
Warning: Energetic material potential. Toxic if

swallowed/inhaled. Skin/Eye Irritant.

Synthesis & Manufacturing Protocols
Retrosynthetic Analysis
The synthesis of 2,5-dinitrobenzimidazole presents a regioselectivity challenge. While the 5-

nitro position is easily accessible via the starting material (4-nitro-1,2-phenylenediamine), the 2-

nitro group is labile and difficult to introduce via direct nitration. The most robust route involves

the diazotization-displacement of 2-amino-5-nitrobenzimidazole.

Experimental Protocol: Diazotization-Displacement
Route
Note: This protocol involves the handling of diazonium salts and nitro compounds. Standard

safety precautions for energetic materials (blast shields, conductive flooring) are mandatory.

Reagents:

2-Amino-5-nitrobenzimidazole (Starting Material)
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Sodium Nitrite (NaNO₂)

Sulfuric Acid (H₂SO₄) or Tetrafluoroboric Acid (HBF₄)

Copper powder (Catalyst)

Sodium Nitrite (excess for displacement)

Step-by-Step Methodology:

Precursor Dissolution: Dissolve 10 mmol of 2-amino-5-nitrobenzimidazole in 50 mL of 20%

H₂SO₄. Cool the solution to 0–5 °C in an ice-salt bath.

Diazotization: Dropwise add a solution of NaNO₂ (12 mmol) in water, maintaining the

temperature below 5 °C. Stir for 30 minutes to ensure complete formation of the diazonium

salt.

Checkpoint: The solution should turn clear or slightly turbid; avoid precipitation of the

diazonium salt if unstable.

Sandmeyer-Type Displacement:

Prepare a separate solution of NaNO₂ (50 mmol) and copper powder (catalytic amount) in

water.

Slowly transfer the cold diazonium solution into the nitrite/copper mixture with vigorous

stirring. Nitrogen gas evolution will be observed.

Workup:

Allow the mixture to warm to room temperature and stir for 2 hours.

Acidify the solution to pH ~3 to precipitate the product.

Filter the crude yellow solid and wash copiously with cold water.

Purification: Recrystallize from ethanol/water or purify via column chromatography (Silica gel,

EtOAc/Hexane gradient) to yield 2,5-dinitrobenzimidazole.
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Synthetic Pathway Visualization
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Figure 1: Synthetic route from phenylenediamine precursor to 2,5-dinitrobenzimidazole via

amino-intermediate diazotization.

Safety & Handling (SDS Highlights)
Energetic Hazards
As a polynitro heterocyclic compound, 2,5-dinitrobenzimidazole possesses explosophore

characteristics.

Impact Sensitivity: Moderate. Handle with non-sparking tools.

Thermal Stability: Decomposes exothermically above 220°C. Avoid heating in closed

vessels.

Incompatibility: Strong reducing agents, strong bases (forms shock-sensitive salts), and

active metals.

Toxicological Data
Acute Toxicity: Harmful if swallowed (Category 4). Nitroaromatics are known methemoglobin

formers.

Target Organs: Blood (Methemoglobinemia), Liver, Kidneys.

Carcinogenicity: Suspected mutagen (Ames test positive for similar nitrobenzimidazoles).

Emergency Protocols
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Scenario Action

Inhalation
Move to fresh air. Administer oxygen if breathing

is difficult. Monitor for cyanosis.

Skin Contact
Wash with soap and water for 15 min. Nitro

compounds can absorb through skin.

Spill
Do not sweep dry. Wet with water/alcohol to

desensitize, then absorb with inert material.

Applications in Drug Development[2][3][9][10]
Pharmacological Mechanism
The 2,5-dinitrobenzimidazole scaffold acts as a bioreductive prodrug. In hypoxic

environments (common in solid tumors or anaerobic bacterial infections), the nitro groups are

enzymatically reduced to hydroxylamines or amines. These reactive intermediates form

covalent adducts with DNA, causing strand breaks and apoptosis.

Key Activity:

Antimicrobial: Effective against Gram-positive bacteria (e.g., S. aureus) and Mycobacteria.

Antiprotozoal: Activity against Giardia and Trichomonas species.[1]

Anticancer: Hypoxia-selective cytotoxicity.

Mechanism of Action Diagram
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Figure 2: Bioreductive activation mechanism. Under hypoxic conditions, the futile redox cycle is

bypassed, leading to cytotoxic DNA-damaging species.
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Process for the Preparation of 2-Nitroimidazoles (Applicable Methodology)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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